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This technical guide provides an in-depth overview of the core methodologies and initial data
from the Born in Bradford (BiB) cohort, a landmark longitudinal birth cohort study. The BiB
study was initiated in 2007 to investigate the complex interplay of environmental, social,
genetic, and lifestyle factors on the health and well-being of a multi-ethnic population in
Bradford, UK. The initial publications from this cohort have laid the groundwork for a vast body
of research with significant implications for public health and drug development.

Core Study Design and Recruitment

The Born in Bradford study recruited 12,453 pregnant women, resulting in 13,776 pregnancies,
between March 2007 and December 2010.[1][2] The recruitment primarily took place at the
Bradford Royal Infirmary during the routine oral glucose tolerance test (OGTT) offered to all
pregnant women at 26-28 weeks of gestation.[3] This approach facilitated the recruitment of a
cohort that is broadly representative of the city's birthing population.[4] A key feature of the BiB
cohort is its ethnic diversity, with approximately 45% of participants of South Asian origin,
primarily Pakistani, and around 40% of White British heritage.[5]

Participant Demographics and Baseline Characteristics

The initial cohort comprised a diverse population with a range of socioeconomic backgrounds.
While a comprehensive baseline characteristics table from a single initial publication is not
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available, data from the cohort profile and early papers provide a snapshot of the study

population.
Maternal Characteristics Value Reference
Total Women Recruited 12,453 [1]
Total Pregnancies 13,776 [1]
Ethnicity: White British ~40% [5]
Ethnicity: South Asian
(primarily Pakistani) s el
Recruitment Gestational Age ~26-28 weeks [3]
Infant Characteristics Value Reference
Total Live Births 13,858 [6]
Consanguinity (First Cousins)
among Pakistani heritage 39.3% [7]

women

Experimental Protocols

The initial phase of the Born in Bradford study focused on establishing a rich dataset through
guestionnaires, physical measurements, and the collection of a comprehensive biobank. While
detailed, step-by-step experimental protocols for specific analyses are not the focus of the
initial cohort profile publications, the methodologies for data and sample collection are well-
documented.

Data Collection Methodology

Data collection at baseline and in the early years involved a multi-faceted approach:

» Questionnaires: At recruitment, mothers completed a detailed questionnaire covering
demographics, socioeconomic status, lifestyle (including diet, smoking, and alcohol

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11065350/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065350/
https://www.youtube.com/watch?v=tTBdwdqX1LQ
https://www.youtube.com/watch?v=tTBdwdqX1LQ
https://www.researchgate.net/publication/339726629_Born_in_Bradford_a_cohort_study_of_babies_born_in_Bradford_and_their_parents_Protocol_for_the_recruitment_phase
https://pmc.ncbi.nlm.nih.gov/articles/PMC8152119/
https://wellcomeopenresearch.org/articles/9-222
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

consumption), and physical and mental health.[3] Fathers were also invited to complete a
questionnaire.[3]

e Physical Measurements:

o Mothers (at recruitment): Height, weight, arm circumference, and triceps skinfold thickness
were measured.[3]

o Infants (within two weeks of birth): Head, arm, and abdominal circumference, as well as
subscapular and triceps skinfold thickness, were measured.[3]

e Routine Data Linkage: Consent was obtained for linkage to routine health and education
records, providing a longitudinal perspective on health outcomes.[1]

Biological Sample Collection and Analysis

A crucial component of the BiB study is its extensive biobank. The initial publications outline the
types of samples collected, which have been instrumental in subsequent genetic and metabolic
research.

o Maternal Samples: Blood and urine samples were collected from mothers at recruitment (26-
28 weeks gestation).[3] These have been used for a variety of analyses, including
metabolomics.

e Cord Blood: Umbilical cord blood was collected at birth, providing a valuable resource for
understanding the in-utero environment and neonatal health.[3]

o Paternal Samples: Fathers who consented to participate provided a saliva sample for DNA
analysis.[3]

While specific, detailed protocols for the analysis of these samples are found in later, more
specialized research papers, the initial publications indicate the use of high-throughput
technologies for metabolomic and genetic studies. The metabolomics data, for instance, were
generated using two main platforms:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides quantitative information on a
wide range of small molecules.
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e Mass Spectrometry (MS): Offers high sensitivity and specificity for the identification and
quantification of metabolites.

It is important to note that the initial publications from the Born in Bradford cohort primarily
focus on the study's design, recruitment, and the description of the cohort's characteristics.
Detailed experimental protocols for specific laboratory analyses and investigations into cellular
signaling pathways were not the central aim of these foundational papers. Researchers
interested in specific methodologies are advised to consult the subsequent, more specialized
publications that have utilized the BiB resource.

Mandatory Visualizations

The following diagrams illustrate the core workflows and logical relationships within the initial
phase of the Born in Bradford study.
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Recruitment and Data Collection Workflow for the Born in Bradford Cohort.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3334408?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BiB Cohort

Data Linkage Data Linkage

Baseline Data
(Questionnaires, Measurements,
Biobank)

Routine Health Records Routine Education Records

Longitudinal Follow-up

Research Publications

Click to download full resolution via product page

Logical Relationship of Data Sources in the Born in Bradford Study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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